N-adamantan-1-yl-2,6-dichloronicotinamide

• Molecular Formula: C16H18Cl2N2O
• Molecular Weight: 325.2 g/mol
• IUPAC Name: N-(1-adamantyl)-2,6-dichloropyridine-3-carboxamide
• InChI: InChI=1S/C16H18Cl2N2O/c17-13-2-1-12(14(18)19-13)15(21)20-16-6-9-3-10(7-16)5-11(4-9)8-16/h1-2,9-11H,3-8H2,(H,20,21)
• InChI Key: UPQAIXGCZVAVTC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)C4=C(N=C(C=C4)Cl)Cl

Description

N-adamantan-1-yl-2,6-dichloronicotinamide is a useful research compound. Its molecular formula is C16H18Cl2N2O and its molecular weight is 325.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,6-dichloronicotinoyl chloride (4.21 g, 20 mmol) in DCM (20 mL) was added dropwise to a stirred suspension of 1-aminoadamantane (3.03 g, 20 mmol) and N-ethyldiisopropylamine (4.19 mL, 24 mmol) in DCM (20 mL) at 0° C., over a period of 30 minutes under nitrogen. The resulting suspension was stirred at room temperature for 18 hours. The reaction mixture was diluted with EtOAc (500 mL), and washed sequentially with water (100 mL) and saturated brine (50 mL). The organic layer was dried over MgSO4, filtered and evaporated to afford crude product. The crude product was purified by flash silica chromatography, elution gradient 0 to 5% Et2O in DCM. Pure fractions were evaporated to dryness to afford N-adamantan-1-yl-2,6-dichloronicotinamide (5.57 g, 76%) as a white solid.